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Abstract
This document provides a comprehensive guide for the preparation of AZ191 stock solutions

for use in various experimental settings. AZ191 is a potent and selective inhibitor of dual-

specificity tyrosine-phosphorylation-regulated kinase 1B (DYRK1B), a kinase implicated in

cancer and other proliferative disorders.[1][2][3] Accurate preparation of AZ191 stock solutions

is critical for obtaining reliable and reproducible experimental results. This guide outlines the

necessary materials, step-by-step protocols for dissolution, and recommendations for storage

to ensure the stability and integrity of the compound.

Introduction to AZ191
AZ191 is a small molecule inhibitor that demonstrates high selectivity for DYRK1B, with an

IC50 value of 17 nM in cell-free assays.[1][4] Its selectivity for DYRK1B is approximately 5-fold

and 110-fold greater than for DYRK1A and DYRK2, respectively.[1][3] By inhibiting DYRK1B,

AZ191 can modulate cell cycle progression.[1] Research has shown that AZ191 can inhibit the

phosphorylation of Cyclin D1 at threonine 286, which is a key regulatory step in the G1/S

phase transition of the cell cycle.[2][5] Furthermore, AZ191 has been observed to strongly

inhibit the levels of cell-cycle regulators p21Cip1 and p27Kip1.[1] These characteristics make
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AZ191 a valuable tool for studying the biological functions of DYRK1B and for preclinical

investigations into its therapeutic potential.

AZ191 Chemical and Physical Properties
A summary of the key chemical and physical properties of AZ191 is provided in the table

below.

Property Value Reference

Molecular Formula C₂₄H₂₇N₇O [1][6]

Molecular Weight 429.52 g/mol [1][7]

CAS Number 1594092-37-1 [1][7]

Appearance Crystalline solid [6]

Purity ≥98% [7]

Solubility of AZ191
The solubility of AZ191 in common laboratory solvents is crucial for the preparation of stock

solutions. It is highly soluble in Dimethyl Sulfoxide (DMSO) and has moderate solubility in

ethanol. AZ191 is considered insoluble in water.[1] It is important to use fresh, anhydrous

DMSO as moisture can reduce the solubility of the compound.[1]

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 - 200.22 42.95 - 86 [1][7]

Ethanol 20 8.59 [7]

Water Insoluble Insoluble [1]

DMF - 2 [6]

Ethanol:PBS (pH 7.2)

(1:1)
- 0.5 [6]
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Note: The molecular weight used for calculations in this table is 429.52 g/mol . Batch-specific

molecular weights may vary slightly.[7]

Experimental Protocols
Preparation of a 10 mM AZ191 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ191 in DMSO, a

commonly used concentration for in vitro experiments.

Materials:

AZ191 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of AZ191:

To prepare 1 mL of a 10 mM stock solution, you will need 4.295 mg of AZ191 (Mass =

Molarity x Volume x Molecular Weight).

Weigh the AZ191 powder:

Carefully weigh out the calculated amount of AZ191 powder and place it in a sterile

microcentrifuge tube or vial.

Add DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the AZ191 powder.

For a 10 mM solution, add 1 mL of DMSO for every 4.295 mg of AZ191.
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Dissolve the compound:

Vortex the solution until the AZ191 powder is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.[4] Visually inspect the solution to

ensure there are no visible particles.

Aliquot and store:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Storage and Stability of Stock Solutions
Proper storage is essential to maintain the activity of the AZ191 stock solution.

Storage Condition Duration Reference

-20°C in solvent 1 month - 1 year [1][4]

-80°C in solvent 1 - 2 years [1][4]

-20°C as powder 3 years [1][8]

To prevent degradation, it is highly recommended to aliquot the stock solution into volumes

suitable for individual experiments, thus minimizing the number of freeze-thaw cycles.[1][4]

Visualizations
AZ191 Mechanism of Action: DYRK1B Signaling
Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b605721?utm_src=pdf-body
https://www.medchemexpress.com/AZ191.html
https://www.benchchem.com/product/b605721?utm_src=pdf-body
https://www.selleckchem.com/products/az191.html
https://www.medchemexpress.com/AZ191.html
https://www.selleckchem.com/products/az191.html
https://www.medchemexpress.com/AZ191.html
https://www.selleckchem.com/products/az191.html
https://www.targetmol.com/compound/az191
https://www.selleckchem.com/products/az191.html
https://www.medchemexpress.com/AZ191.html
https://www.benchchem.com/product/b605721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

AZ191 DYRK1B
Inhibition

Cyclin D1

Inhibits
(via Phosphorylation)

p21Cip1

Promotes

p27Kip1Promotes

Cell Cycle
Progression

Click to download full resolution via product page

Caption: AZ191 inhibits DYRK1B, affecting cell cycle regulators.

Experimental Workflow: AZ191 Stock Solution
Preparation
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Caption: Workflow for preparing AZ191 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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